Cas no 2229521-41-7 (1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid)

1-4-(Dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid is a cyclopropane-based carboxylic acid derivative featuring a dimethylcarbamoyl substituent on the phenyl ring. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its structural rigidity and functional group diversity. The cyclopropane ring enhances steric and electronic properties, while the dimethylcarbamoyl group contributes to potential bioactivity, making it a useful intermediate in drug discovery. Its carboxylic acid moiety allows for further derivatization, enabling applications in peptide coupling or metal coordination chemistry. The compound's stability and synthetic versatility make it suitable for exploratory studies in medicinal chemistry and material science.
1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid structure
2229521-41-7 structure
Product Name:1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid
CAS No:2229521-41-7
MF:C13H15NO3
MW:233.263103723526
CID:5778859
PubChem ID:165672530
Update Time:2025-06-07

1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2229521-41-7
    • EN300-1738442
    • 1-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid
    • 1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid
    • Inchi: 1S/C13H15NO3/c1-14(2)11(15)9-3-5-10(6-4-9)13(7-8-13)12(16)17/h3-6H,7-8H2,1-2H3,(H,16,17)
    • InChI Key: RVJLCUXLZHUSTJ-UHFFFAOYSA-N
    • SMILES: OC(C1(C2C=CC(C(N(C)C)=O)=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 233.10519334g/mol
  • Monoisotopic Mass: 233.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 57.6Ų

1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1738442-0.05g
1-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid
2229521-41-7
0.05g
$888.0 2023-09-20
Enamine
EN300-1738442-0.1g
1-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid
2229521-41-7
0.1g
$930.0 2023-09-20
Enamine
EN300-1738442-0.25g
1-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid
2229521-41-7
0.25g
$972.0 2023-09-20
Enamine
EN300-1738442-0.5g
1-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid
2229521-41-7
0.5g
$1014.0 2023-09-20
Enamine
EN300-1738442-1.0g
1-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid
2229521-41-7
1g
$1057.0 2023-06-04
Enamine
EN300-1738442-2.5g
1-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid
2229521-41-7
2.5g
$2071.0 2023-09-20
Enamine
EN300-1738442-5.0g
1-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid
2229521-41-7
5g
$3065.0 2023-06-04
Enamine
EN300-1738442-10.0g
1-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid
2229521-41-7
10g
$4545.0 2023-06-04
Enamine
EN300-1738442-1g
1-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid
2229521-41-7
1g
$1057.0 2023-09-20
Enamine
EN300-1738442-5g
1-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid
2229521-41-7
5g
$3065.0 2023-09-20

Additional information on 1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid

Research Brief on 1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid (CAS: 2229521-41-7)

1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid (CAS: 2229521-41-7) is a novel compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and dimethylcarbamoyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

The synthesis of 1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to minimize by-products and enhance the scalability of the synthesis. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These methodological advancements have paved the way for further exploration of its biological activities.

Pharmacological studies have revealed that 1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid exhibits notable activity against specific molecular targets implicated in inflammatory and neurodegenerative diseases. In vitro assays have demonstrated its ability to modulate key signaling pathways, suggesting its potential as a therapeutic agent. Additionally, preliminary in vivo studies have shown favorable pharmacokinetic profiles, including good bioavailability and low toxicity, which are critical for its development as a drug candidate.

One of the most intriguing aspects of this compound is its mechanism of action. Recent research indicates that it may act as a selective inhibitor of certain enzymes or receptors, thereby exerting its therapeutic effects. For instance, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, which could make it a valuable candidate for treating inflammatory conditions. Further investigations are underway to elucidate its precise molecular interactions and downstream effects.

In addition to its anti-inflammatory properties, 1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid has also shown potential in oncology research. Early-stage studies suggest that it may induce apoptosis in certain cancer cell lines, highlighting its possible role as an anticancer agent. These findings are particularly exciting given the ongoing need for novel therapeutics with improved efficacy and reduced side effects.

Despite these promising results, several challenges remain to be addressed. For example, the compound's stability under physiological conditions and its long-term safety profile require further investigation. Researchers are also exploring various derivatives and analogs to optimize its pharmacological properties and enhance its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound.

In conclusion, 1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid (CAS: 2229521-41-7) represents a promising avenue for drug discovery and development. Its unique chemical structure, combined with its demonstrated biological activities, positions it as a compound of significant interest in the chemical biology and pharmaceutical fields. Ongoing research will be crucial in unlocking its full potential and translating these findings into clinically relevant therapies.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.